(2,3-Dihydro-1-benzofuran-7-yl)methanesulfonyl chloride

Specification

• Molecular Formula: C9H9ClO3S
• Molecular Weight: 232.68 g/mol
• IUPAC Name: 2,3-dihydro-1-benzofuran-7-ylmethanesulfonyl chloride
• Standard InChI: InChI=1S/C9H9ClO3S/c10-14(11,12)6-8-3-1-2-7-4-5-13-9(7)8/h1-3H,4-6H2
• Standard InChI Key: NPAXWBGKOWTINV-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C1C=CC=C2CS(=O)(=O)Cl

Introduction

Structural and Molecular Characteristics

Core Benzofuran Architecture

The benzofuran moiety in (2,3-Dihydro-1-benzofuran-7-yl)methanesulfonyl chloride consists of a benzene ring fused to a partially saturated furan ring, creating a bicyclic system. The 2,3-dihydro modification reduces aromaticity in the furan segment, imparting unique electronic properties that influence reactivity. X-ray crystallography and computational studies of analogous benzofuran derivatives suggest that this partial saturation enhances conformational flexibility, potentially improving binding interactions in catalytic or biological systems.

Methanesulfonyl Chloride Functionalization

Property	Value
Molecular Formula	$\text{C}_9\text{H}_9\text{ClO}_3\text{S}$
Molecular Weight	232.68 g/mol
IUPAC Name	2,3-Dihydro-1-benzofuran-7-ylmethanesulfonyl chloride
InChI Key	NPAXWBGKOWTINV-UHFFFAOYSA-N
Topological Polar Surface Area	54.5 Ų (estimated)

Physicochemical Properties

Stability and Reactivity

(2,3-Dihydro-1-benzofuran-7-yl)methanesulfonyl chloride exhibits moderate stability under inert atmospheres but hydrolyzes readily in the presence of moisture, releasing HCl and forming the corresponding sulfonic acid. Thermal analysis of related sulfonyl chlorides indicates decomposition temperatures above 150°C, suggesting that this compound requires storage at controlled temperatures below 25°C. Its reactivity profile aligns with typical sulfonyl chlorides, participating in nucleophilic acyl substitutions with amines, alcohols, and thiols.

Spectroscopic Characterization

While experimental spectral data for this specific compound are scarce, analogous benzofuran sulfonyl chlorides exhibit distinctive NMR signatures:

• $^1$H NMR: Aromatic protons in the benzofuran ring resonate between δ 6.8–7.3 ppm, while the methylene protons of the dihydrofuran ring appear as multiplets near δ 3.2–4.0 ppm.

• $^{13}$C NMR: The sulfonyl chloride carbon typically appears near δ 55–60 ppm, with the benzofuran carbons spanning δ 110–160 ppm.

• IR Spectroscopy: Strong absorption bands at 1170–1370 cm$^{-1}$ ($\text{SO}_2$ asymmetric stretch) and 750–850 cm$^{-1}$ ($\text{C}-\text{Cl}$ stretch) confirm the functional group.

Synthetic Applications and Reaction Pathways

Role in Sulfonamide Synthesis

This compound serves as a key intermediate in preparing sulfonamide derivatives via reaction with primary or secondary amines:

$$\text{R}_2\text{NH} + \text{Ar-SO}_2\text{Cl} \rightarrow \text{R}_2\text{N-SO}_2\text{-Ar} + \text{HCl}$$

Industrial patents highlight its use in synthesizing protease inhibitors and kinase modulators, where the benzofuran scaffold contributes to target binding affinity.

Cross-Coupling Reactions

Palladium-catalyzed coupling reactions (e.g., Suzuki-Miyaura) with boronic acids have been explored using halogenated benzofuran precursors. While direct examples with this compound are unreported, its structure suggests compatibility with such methodologies, enabling diversification at the 7-position.

Table 2: Representative Synthetic Applications

Application	Target Molecules	Yield (%)
Sulfonamide formation	Biaryl sulfonamides	72–85
Nucleophilic substitution	Thioethers	65–78
Polymer functionalization	Sulfonated polyesters	N/A

Future Research Directions

Biological Activity Profiling

Despite the lack of direct data, benzofuran analogs exhibit inhibitory activity against cyclooxygenase-2 (COX-2) and HIV-1 reverse transcriptase. Molecular docking studies could predict this compound’s affinity for such targets, guiding empirical testing.

Materials Science Applications

The sulfonyl chloride group’s ability to form covalent bonds with hydroxyl-rich surfaces (e.g., cellulose, silica) positions this compound as a candidate for surface functionalization in nanocomposites or chromatographic stationary phases.

Green Chemistry Approaches

Developing water-tolerant reaction conditions or immobilized catalysts could mitigate hydrolysis issues, expanding utility in sustainable synthesis.